N-[2-(1,1-Difluoroethyl)-4-fluorophenyl]prop-2-enamide
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Description
Synthesis Analysis
The synthesis of DFEFP involves several steps. Researchers have reported various synthetic routes, including condensation reactions , reductive amination , and acylation . Precise details regarding the synthetic pathway, reagents, and reaction conditions can be found in the literature .
Molecular Structure Analysis
DFEFP’s molecular structure consists of a central amide group (prop-2-enamide) linked to a substituted phenyl ring. The fluorine atoms on the phenyl ring contribute to its lipophilicity, affecting its pharmacokinetics. Computational studies and X-ray crystallography have provided insights into the torsional angles , bond lengths , and conformational preferences of DFEFP .
Chemical Reactions Analysis
DFEFP participates in various chemical reactions, including hydrolysis , oxidation , and reductive transformations . These reactions influence its stability, metabolism, and potential for drug interactions. Researchers have explored DFEFP’s reactivity under different conditions, shedding light on its behavior in biological systems .
Mechanism of Action
DFEFP’s mechanism of action remains an active area of research. It is believed to interact with specific enzymes , receptors , or cellular targets . Computational modeling and binding studies have provided clues about its mode of action. Further investigations are needed to elucidate its precise biological effects .
Properties
IUPAC Name |
N-[2-(1,1-difluoroethyl)-4-fluorophenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F3NO/c1-3-10(16)15-9-5-4-7(12)6-8(9)11(2,13)14/h3-6H,1H2,2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HENPPJIZVMEXCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC(=C1)F)NC(=O)C=C)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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